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Compound of Interest

Compound Name: Desogestrel

Cat. No.: B1670305

The safe handling and disposal of desogestrel, a synthetic progestogen, are critical for
ensuring personnel safety and minimizing environmental impact. As an active pharmaceutical
ingredient (API) with potent hormonal activity and ecotoxicity, desogestrel and its formulations
are classified as environmentally hazardous substances.[1][2][3] Adherence to proper disposal
protocols is not only a matter of regulatory compliance but also a core component of
responsible laboratory practice.

Hazard Profile and Safety Precautions

Desogestrel is recognized as a substance that is very toxic to aquatic life with long-lasting
effects.[4] In a laboratory setting, it is crucial to handle desogestrel with appropriate personal
protective equipment (PPE) to prevent exposure.[5] This includes wearing protective gloves, a
lab coat, and eye protection. When working with powdered forms of desogestrel, engineering
controls such as a fume hood should be utilized to prevent the inhalation of dust, which can
also form explosive mixtures with air.

Regulatory Framework

In the United States, the disposal of pharmaceutical waste is governed by several regulatory
bodies, primarily the Environmental Protection Agency (EPA) under the Resource Conservation
and Recovery Act (RCRA) and the Drug Enforcement Administration (DEA) for controlled
substances. Many states have their own, often more stringent, regulations. A key component of
the federal regulations is Subpart P of the RCRA, which provides specific guidelines for the
management of hazardous waste pharmaceuticals by healthcare facilities.
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Quantitative Data: Hazard Classification

The following table summarizes the transportation and hazard information for desogestrel

formulations as found in Safety Data Sheets (SDS).

Parameter

Classification Reference

UN Number

UN 3077

Proper Shipping Name

ENVIRONMENTALLY
HAZARDOUS SUBSTANCE,
SOLID, N.O.S. (Desogestrel)

Transport Hazard Class

9

Packing Group

Aquatic Hazard

Very toxic to aquatic life with

long lasting effects

Step-by-Step Disposal Protocol for Desogestrel

This protocol outlines the essential steps for the safe disposal of desogestrel from a research

or drug development laboratory.

1. Segregation and Collection:

» Designate a specific, clearly labeled waste container for desogestrel and desogestrel-

contaminated materials. This container should be leak-proof and sealable.

e Do not mix desogestrel waste with non-hazardous laboratory trash.

e Contaminated materials include, but are not limited to:

o

o

[¢]

Expired or unused desogestrel API.
Contaminated labware (e.qg., vials, pipette tips, weighing boats).

Contaminated PPE (e.g., gloves, disposable lab coats).

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1670305?utm_src=pdf-body
https://www.benchchem.com/product/b1670305?utm_src=pdf-body
https://www.benchchem.com/product/b1670305?utm_src=pdf-body
https://www.benchchem.com/product/b1670305?utm_src=pdf-body
https://www.benchchem.com/product/b1670305?utm_src=pdf-body
https://www.benchchem.com/product/b1670305?utm_src=pdf-body
https://www.benchchem.com/product/b1670305?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Spill cleanup materials.
. Waste Characterization:

Based on its classification as an environmentally hazardous substance, desogestrel waste
must be managed as hazardous waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific
guidance on waste characterization and labeling requirements.

. Packaging and Labeling:
Securely seal the waste container to prevent any leakage or spillage.

Label the container clearly with "Hazardous Waste," the chemical name ("Desogestrel”),
and any other information required by your institution and local regulations.

. Storage:

Store the sealed and labeled waste container in a designated hazardous waste accumulation
area.

This area should be secure, well-ventilated, and away from general laboratory traffic.
. Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.

The recommended disposal method for hazardous pharmaceutical waste is typically high-
temperature incineration at a permitted facility.

Never dispose of desogestrel by flushing it down the drain or placing it in the regular trash.
Improper disposal can lead to the contamination of water systems, posing a significant risk to
aguatic organisms.

. Spill Management:
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 In the event of a spill, immediately alert personnel in the area.
o Wearing appropriate PPE, contain the spill.

o For powdered desogestrel, carefully sweep or vacuum the material and place it in the
designated hazardous waste container. Avoid creating dust.

o Clean the spill area with a suitable decontaminating solution.
 All materials used for spill cleanup must be disposed of as hazardous waste.

Logical Workflow for Desogestrel Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of desogestrel in a laboratory setting.
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Caption: Workflow for the compliant disposal of desogestrel waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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